Cas no 15851-89-5 (2-Propenoyl chloride,3-(4-methylphenyl)-)

• Product Name: 2-Propenoyl chloride,3-(4-methylphenyl)-
• CAS No: 15851-89-5
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 98831
• Update Time: 2024-01-24

2-Propenoyl chloride,3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride,3-(4-methylphenyl)-
• 3-(4-METHYLPHENYL)-2-PROPENOYLCHLORIDE
• 3-(4-METHYLPHENYL)-2-PROPENOYLHLORIDE
• p-methylcinnamic acid chloride
• 2-Propenoyl chloride, 3-(4-methylphenyl)-

• Inchi： 1S/C10H9ClO/c1-8-2-4-9(5-3-8)6-7-10(11)12/h2-7H,1H3
• InChI Key： ARGVABDJPRRAQI-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C=CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 180.034
• Monoisotopic Mass: 180.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Melting Point: 70 °C
• Boiling Point: 115 °C(Press: 10 Torr)